2,4,4-Trichloro-3-(dichloromethyl)crotonic Acid Methyl Ester

• IUPAC Name: methyl 2,4,4-trichloro-3-(dichloromethyl)but-2-enoate
• InChI: InChI=1S/C6H5Cl5O2/c1-13-6(12)3(7)2(4(8)9)5(10)11/h4-5H,1H3
• InChI Key: VEPUWSGAJQCMRY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C(C(Cl)Cl)C(Cl)Cl)Cl
• Molecular Formula: C6H5Cl5O2
• Molecular Weight: 286.4 g/mol

Description

2,4,4-Trichloro-3-(dichloromethyl)crotonic acid methyl ester, commonly known as Methyl 2,4,4-trichloro-3-crotonate (MTC), is a synthetic organic compound belonging to the family of esters. It is a colorless, odorless, and highly soluble solid that has been widely used in scientific research and industrial applications. MTC has a wide range of applications, from synthesis of pharmaceuticals to use as a surfactant and as a preservative in food products.

Scientific Research Applications

Fatty Acid Esters and Toxicants in Food

Fatty Acid Esters of 3-Monochloropropanediol A Review

highlights the discovery and implications of 3-MCPD esters in food items, such as refined oils and infant formulas. These esters have raised food safety concerns due to their potential nephrotoxicity and testicular toxicity. The review provides a comprehensive overview of 3-MCPD ester research, focusing on analytical methods, exposure biomarkers, and absorption and metabolism studies. It aims to advance understanding of 3-MCPD esters and address food safety issues (Gao et al., 2019).

Atmospheric Impact of Lactones

Reactions of Three Lactones with Cl, OD, and O3 Atmospheric Impact and Trends in Furan Reactivity

investigates the reactions of lactones, potential biofuel candidates, with atmospheric agents. The study assesses the reactivity and atmospheric impact of various lactones, providing insights into their suitability and environmental implications as biofuel components (Ausmeel et al., 2017).

Xylan Derivatives and Biopolymers

Xylan Derivatives and Their Application Potential - Mini-Review of Own Results describes the chemical modification of xylan into biopolymer ethers and esters, exploring their properties and potential applications in drug delivery and as paper strength additives. This research outlines the synthesis and characterization of novel xylan esters and their applications, suggesting the versatility of these biopolymers in various industries (Petzold-Welcke et al., 2014).

Analytical Approaches for MCPD Esters in Foods

Analytical Approaches for MCPD Esters and Glycidyl Esters in Food and Biological Samples A Review and Future Perspectives

discusses the significance and analytical challenges of detecting MCPD and glycidyl esters in edible oils and foods. It covers both direct and indirect analytical methods, highlighting the evolution of these methods and their implications for food safety (Crews et al., 2013).